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Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Direct Yellow 106 (C.I. 40300), a
stilbene-azo class dye. The document details its chemical and physical properties, synthesis,
and applications in research, particularly as a model compound in environmental remediation
studies. It also includes detailed experimental protocols for its analysis and degradation, along
with relevant safety information.

Core Properties of Direct Yellow 106

Direct Yellow 106 is a water-soluble, orange-yellow powder widely used in the textile and
paper industries for dyeing cellulosic fibers such as cotton and viscose.[1][2][3] Its molecular
structure contains both stilbene and azo groups, contributing to its color and properties.[2]

The fundamental properties and identifiers for Direct Yellow 106 are summarized in the table
below, compiled from various chemical databases and safety data sheets.
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Property

Value

Reference(s)

IUPAC Name

hexasodium;2-[3-sulfonato-4-
[(E)-2-[2-sulfonato-4-[[3-
sulfonato-4-[(E)-2-[2-sulfonato-
4-(5-
sulfonatobenzo[e]benzotriazol-
2-
yl)phenyl]lethenyl]phenyl]diaze
nyllphenyllethenyl]phenyl]lbenz
o[e]benzotriazole-5-sulfonate

[1]

Synonyms

C.l. Direct Yellow 106, C.I.
40300, Direct Yellow ARLE,
Direct Yellow L3R, Direct Fast
Yellow ARL

[2]

CAS Number

12222-60-5

[1](2]

Molecular Formula

C48H26N8Na6018S6

[1]2]

Molecular Weight

1333.10 g/mol

[2]

Physical Form

Orange-yellow powder

[2]14]

Solubility

Soluble in water (forms a deep

yellow solution)

[2](5]

Synthesis Pathway

The manufacturing of Direct Yellow 106 involves a multi-step chemical synthesis process.

While precise industrial protocols are proprietary, the general chemical pathway is well-

documented.[2][3] It involves diazotization, azo coupling, and subsequent oxidation reactions.

The synthesis begins with the diazotization of 2-(2-sulfo-4-nitrostyryl)-5-aminobenzenesulfonic

acid, which is then coupled with 4-aminonaphthalene-1-sulfonic acid.[2][3] This intermediate

product then undergoes an oxidation step to form the final triazole-containing structure.[2][3] A

final reduction step is also described in some manufacturing methods.[2][3]

Below is a diagram illustrating the logical flow of the synthesis process.
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Caption: General synthesis pathway for Direct Yellow 106.

Role in Research and Experimental Protocols

Direct Yellow 106 serves as a crucial model compound in environmental science research,
particularly for developing and optimizing wastewater treatment processes.[6] Its complex and
stable structure makes it a suitable candidate for studying the efficacy of advanced oxidation
processes (AOPs) and adsorption techniques.[6]

This protocol outlines a typical batch adsorption experiment to evaluate the efficacy of an
adsorbent, such as activated carbon, for the removal of Direct Yellow 106 from an aqueous
solution. The methodology is adapted from studies on Direct Yellow ARLE (a synonym for
Direct Yellow 106).[7]

Objective: To determine the adsorption capacity and kinetics of an adsorbent for Direct Yellow
106.

Materials:
o Direct Yellow 106 (DYA)
o Adsorbent (e.g., coconut palm shell-based activated carbon, CPS-AC)

e Deionized water
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HCI and NaOH solutions (0.1 mol-L~?*) for pH adjustment

Mechanical shaker

Centrifuge

UV-Vis Spectrophotometer
Procedure:

o Preparation of Stock Solution: Prepare a stock solution of Direct Yellow 106 by dissolving a
known mass of the dye in deionized water. Dilute this stock solution to prepare working
solutions of desired concentrations.

» Batch Adsorption Setup:

o In a series of conical flasks, add a fixed mass of the adsorbent (e.g., 0.5 g) to a fixed
volume of the dye solution (e.g., 50 mL) of a specific concentration.

o Adjust the initial pH of the solutions to desired values using 0.1 M HCI or NaOH.
» Kinetic Studies:

o Place the flasks in a mechanical shaker at a constant temperature (e.g., 30 °C) and
stirring speed (e.g., 90 rpm).[7]

o Withdraw samples at various time intervals (e.g., 1, 3, 5, 10, 15, 30, 60, 120, 180, and 240
minutes).[8]

o Equilibrium Studies:

o For isotherm analysis, vary the initial dye concentration while keeping the adsorbent mass,
temperature, and pH constant.

o Agitate the flasks for a sufficient time to ensure equilibrium is reached (e.g., 24 hours).[8]

e Analysis:
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o After each time point or at equilibrium, separate the adsorbent from the solution by
centrifugation (e.g., 3000 rpm for 5 minutes).[7]

o Measure the final concentration of Direct Yellow 106 in the supernatant using a UV-Vis
spectrophotometer at its maximum absorbance wavelength (A_max).[7]

o Data Calculation:

o Calculate the amount of dye adsorbed per unit mass of adsorbent (g_e or g_t) using the
mass balance equation.

o Analyze the kinetic data using models like pseudo-first-order and pseudo-second-order.
o Analyze the equilibrium data using isotherm models such as Langmuir and Freundlich.

This protocol provides a framework for evaluating the degradation of Direct Yellow 106 using a
photocatalyst like TiO2 under UV irradiation. The methodology is based on typical procedures
for azo dye degradation.[9][10]

Objective: To investigate the photocatalytic degradation efficiency and kinetics of Direct Yellow
106.

Materials:

e Direct Yellow 106

e Photocatalyst (e.g., TiO2 nanoparticles)

e UV lamp (e.g., low-pressure mercury lamp)
» Batch photoreactor

e pH meter

o UV-Vis Spectrophotometer

Procedure:
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» Preparation of Dye Suspension: Prepare an aqueous solution of Direct Yellow 106 at a
known initial concentration (e.g., 20 mg/L).

e Photocatalytic Reaction:

o Add a specific dosage of the photocatalyst (e.g., 1 g/L of TiO2) to the dye solution in the
photoreactor.[9]

o Adjust the pH of the suspension to the desired value (e.g., pH 2, as acidic conditions are
often favorable for TiO2z-based degradation).[9]

o Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-
desorption equilibrium between the dye and the catalyst surface.

e Initiation of Photodegradation:

o Turn on the UV lamp to initiate the photocatalytic reaction.

o Maintain constant stirring and temperature throughout the experiment.
o Sampling and Analysis:

o Withdraw aliquots of the suspension at regular time intervals (e.g., 5, 10, 15, 30, 60, 90,
and 120 minutes).[9]

o Immediately filter or centrifuge the samples to remove the photocatalyst particles.

o Measure the absorbance of the clear supernatant at the A_max of Direct Yellow 106 using
a UV-Vis spectrophotometer to determine the residual dye concentration.

o Data Analysis:
o Calculate the percentage of dye degradation over time.

o Determine the reaction kinetics, which often follow pseudo-first-order kinetics for
photocatalytic degradation.

Below is a diagram illustrating a typical experimental workflow for these environmental studies.
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Caption: Workflow for environmental remediation studies.
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Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield any evidence of
Direct Yellow 106 being directly involved in biological signaling pathways. As a synthetic dye
designed for industrial applications, it has not been a focus of research in drug development or
molecular biology. Its primary health-related investigations are in the domain of toxicology.

Toxicology and Safety Information

The safety profile of Direct Yellow 106 is crucial for handling in both industrial and laboratory
settings. The available data from safety data sheets (SDS) are summarized below.

Hazard Type Information Reference(s)

No specific LD50 data
. available, but generally
Acute Toxicity (Oral) _ _ [4][11]
considered harmful if

swallowed.

May cause skin irritation in
Skin Irritation sensitive individuals upon [4]

prolonged or repeated contact.

Eye Irritation Causes serious eye irritation. [1][11]

. o Dust may cause irritation to the
Respiratory Irritation _ [4]
respiratory tract.

) o Harmful to aquatic life with
Aquatic Toxicity _ [1][11]
long-lasting effects.

Not listed as a carcinogen by
Carcinogenicity ACGIH, IARC, NIOSH, NTP, or  [4]
OSHA.

Handling Precautions:

¢ Use in a well-ventilated area or under a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and protective clothing.[4]

Avoid generating dust.[4]
Wash hands thoroughly after handling.[11]

Avoid release to the environment.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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